Pyridinecarboxylic acids
Pyridinecarboxylic acids are a class of organic compounds characterized by the presence of a pyridine ring and a carboxylic acid group (-COOH). These functionalized derivatives exhibit diverse chemical properties and reactivities, making them valuable in various applications. Pyridinecarboxylic acids can be obtained through both synthetic routes and natural sources. Their structures range from simple monosubstituted to more complex polysubstituted forms, offering a wide array of potential uses.
In pharmaceuticals, pyridinecarboxylic acids serve as important precursors for the synthesis of drugs due to their ability to modulate various biological processes. They are also utilized in agrochemicals for pest control and plant protection, thanks to their inherent bioactivity. Furthermore, these compounds find applications in materials science, where their acidic nature can be harnessed in the development of ion-exchange resins and other functional polymers.
The unique electronic structure of pyridinecarboxylic acids contributes to their utility as sensors for detecting specific ions or gases. Additionally, they are explored in catalysis due to their coordination properties with metal ions, potentially enhancing reaction selectivity and efficiency. Overall, the versatility of pyridinecarboxylic acids positions them as essential intermediates in a wide range of chemical processes and applications.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-Amino-6-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid | 1805208-23-4 | C7H5F3N2O2 |
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Ethyl 3-cyanopicolinate | 97316-55-7 | C9H8N2O2 |
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1-[(3-Carbamoylthiophen-2-yl)carbamoyl]ethyl 2-(methylsulfanyl)pyridine-3-carboxylate | 924020-86-0 | C15H15N3O4S2 |
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Ethyl 3-(fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylate | 1806751-01-8 | C11H11F4NO4 |
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4-{2-(prop-2-yn-1-ylsulfanyl)ethylamino}pyridine-2-carboxylic acid | 1699323-72-2 | C11H12N2O2S |
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2-(sec-Butylamino)nicotinic acid | 1019388-18-1 | C10H14N2O2 |
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Methyl 2,4-dihydroxy-6-methylnicotinate | 893616-55-2 | C8H9NO4 |
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4,6-Diaminonicotinic acid | 75776-48-6 | C6H7N3O2 |
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4-Isoquinolinecarboxylicacid, 3-amino-5,6,7,8-tetrahydro- | 130688-31-2 | C10H12N2O2 |
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4-Amino-5-nitropicolinic acid | 84487-13-8 | C6H5N3O4 |
Related Literature
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Zi-Jian Yao,Yue-Jian Lin,Bin Xu Dalton Trans., 2014,43, 4938-4940
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Hyunbok Lee,Sun Woo Ahn,Sim Hee Ryu,Bo Kyung Ryu,Myeung Hee Lee,Sang Wan Cho,Kevin E. Smith Phys. Chem. Chem. Phys., 2017,19, 31628-31633
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Sanoop P. Chandrasekharan,Anamika Dhami,Sandeep Kumar Org. Biomol. Chem., 2022,20, 8787-8817
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Kaan Menekse,Pengzhong Chen,Bernhard Mahlmeister,Olga Anhalt,Astrid Kudzus J. Mater. Chem. C, 2020,8, 15303-15311
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Fatemeh Niknam,Alina Denk,Antonio Buonerba,Bernhard Rieger,Alfonso Grassi,Carmine Capacchione Catal. Sci. Technol., 2023,13, 4684-4692
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Isidro Badillo-Ramírez,José M. Saniger Phys. Chem. Chem. Phys., 2021,23, 12158-12170
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10. Discussion
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